5-methyl-4-(3-nitrophenyl)-1-H-imidazole
Cat. No. B8321085
M. Wt: 203.20 g/mol
InChI Key: QWHZFXDGJKJAIV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04465841
Procedure details
Eighty-four grams of 5-methyl-4-(3-nitrophenyl)-1-H-imidazole [R. Morgenstern et al., Pharmazie 30, 103 (1975)] dissolved in methanol were hydrogenated in the presence of 0.8 gm of 5% Pd catalyst at atmospheric pressure and at room temperature. When the calculated amount of hydrogen was taken up, the catalyst was filtered off, and the remaining solution was evaporated to dryness to produce 62.5 gm of the desired compound.
Identifiers
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REACTION_CXSMILES
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[CH3:1][C:2]1[NH:6][CH:5]=[N:4][C:3]=1[C:7]1[CH:12]=[CH:11][CH:10]=[C:9]([N+:13]([O-])=O)[CH:8]=1.[H][H]>CO.[Pd]>[CH3:1][C:2]1[NH:6][CH:5]=[N:4][C:3]=1[C:7]1[CH:12]=[CH:11][CH:10]=[C:9]([NH2:13])[CH:8]=1
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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CC1=C(N=CN1)C1=CC(=CC=C1)[N+](=O)[O-]
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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CO
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Step Three
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Name
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Quantity
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0.8 g
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Type
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catalyst
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Smiles
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[Pd]
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
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Details
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the catalyst was filtered off
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CUSTOM
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Type
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CUSTOM
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Details
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the remaining solution was evaporated to dryness
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CC1=C(N=CN1)C1=CC(=CC=C1)N
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 62.5 g | |
| YIELD: CALCULATEDPERCENTYIELD | 87.3% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
